N-(5-chloro-2-methoxyphenyl)-2-morpholin-4-ylacetamide

Specification

• CAS No.: 805961-37-9
• Molecular Formula: C13H17ClN2O3
• Molecular Weight: 284.74g/mol
• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-morpholin-4-ylacetamide
• Standard InChI: InChI=1S/C13H17ClN2O3/c1-18-12-3-2-10(14)8-11(12)15-13(17)9-16-4-6-19-7-5-16/h2-3,8H,4-7,9H2,1H3,(H,15,17)
• Standard InChI Key: CMCTTYLJRVEQDK-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CN2CCOCC2
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CN2CCOCC2

Introduction

N-(5-chloro-2-methoxyphenyl)-2-morpholin-4-ylacetamide is a complex organic compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. Despite the lack of specific information directly related to this compound in the provided search results, similar compounds with morpholine and chloro-methoxyphenyl moieties have been studied for their pharmacological properties. This article aims to provide an overview of the general characteristics and potential applications of compounds with similar structures.

Biological Activity and Potential Applications

Similar compounds, such as those with morpholine and chloro-methoxyphenyl groups, have been studied for their potential as enzyme inhibitors and their role in treating neurological disorders. The presence of a morpholine ring often enhances the compound's ability to interact with biological targets, modulating their activity effectively.

Antitumor Activity

Some compounds with related structures have shown preliminary antitumor activity, although specific data for N-(5-chloro-2-methoxyphenyl)-2-morpholin-4-ylacetamide is not available. Research in this area typically involves evaluating the compound's ability to inhibit cell growth in cancer cell lines.

Neurological Disorders

The unique structural features of these compounds allow them to interact with specific biological targets, making them candidates for therapeutic applications in neurological disorders.

Synthesis and Chemical Reactions

The synthesis of compounds with similar structures often involves multiple steps, including reactions under inert atmospheres to prevent oxidation or moisture interference. Temperature control is crucial to avoid the decomposition of sensitive intermediates.